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Compound of Interest

Compound Name: D-Arabinose-d6

Cat. No.: B15141853 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of all laboratory chemicals, including isotopically labeled compounds like D-
Arabinose-d6, is a critical component of laboratory safety and operational integrity. While D-

Arabinose and its deuterated forms are not classified as hazardous materials, adherence to

established disposal protocols is essential to ensure a safe and compliant laboratory

environment.

Key Safety and Handling Data
To facilitate safe handling and disposal, key physical and chemical properties of D-Arabinose

are summarized below. These properties are expected to be nearly identical for D-Arabinose-
d6.
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Property Value Source(s)

Appearance
White to off-white crystalline

powder
[1]

Molecular Formula C₅H₁₀O₅ [1]

Melting Point 152-164 °C [1]

Solubility Soluble in water

Stability
Stable under normal laboratory

conditions
[2]

Incompatibilities Strong oxidizing agents [2]

Hazard Classification Not classified as hazardous [3][4]

Experimental Protocol: Disposal of D-Arabinose-d6
The following procedure outlines the recommended steps for the proper disposal of D-
Arabinose-d6 in a laboratory setting. This protocol is designed for the disposal of small

quantities typically used in research and development.

Materials:

Personal Protective Equipment (PPE): Safety glasses, lab coat, and nitrile gloves.

Labeled, non-hazardous solid chemical waste container.

Labeled, non-hazardous aqueous waste container.

Spatula.

Beaker.

Deionized water.

pH paper (if necessary).

Procedure:
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Personnel Safety: Before beginning any disposal procedure, ensure that appropriate

personal protective equipment (PPE), including a lab coat, safety glasses, and gloves, is

being worn.

Waste Characterization: Confirm that the D-Arabinose-d6 waste is not mixed with any

hazardous materials. If it has been mixed with other substances, the disposal protocol for the

most hazardous component of the mixture must be followed.

Solid Waste Disposal:

Carefully sweep any residual solid D-Arabinose-d6 into a designated, clearly labeled

"Non-Hazardous Solid Chemical Waste" container using a clean spatula.

For empty D-Arabinose-d6 containers, scrape out any remaining solid and place it in the

same solid waste container.

Aqueous Waste Disposal:

If the D-Arabinose-d6 is in an aqueous solution, ensure the solution does not contain any

hazardous materials.

If the solution is deemed non-hazardous, it can be disposed of down the drain with

copious amounts of water, provided this is in accordance with local and institutional

regulations.

It is recommended to check the pH of the solution before drain disposal to ensure it is

within the acceptable range for your institution (typically between 6 and 9). Neutralize with

a mild acid or base if necessary.

Contaminated Labware:

Glassware and other lab materials that have come into contact with D-Arabinose-d6 can

be washed with soap and water and reused.

Disposable items such as weigh boats or contaminated paper towels should be placed in

the non-hazardous solid waste container.
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Documentation: Record the disposal of the D-Arabinose-d6 in your laboratory's chemical

inventory or waste log, as per your institution's guidelines.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of D-
Arabinose-d6.
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Start: D-Arabinose-d6 Waste
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Yes

Proceed with non-hazardous 
disposal protocol.

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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